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Compound of Interest

Compound Name:

4-[4-

(Trifluoromethoxy)phenoxy]piperidi

ne

Cat. No.: B149191 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive, step-by-step guide for the safe disposal

of 4-[4-(Trifluoromethoxy)phenoxy]piperidine, a compound frequently utilized in

pharmaceutical research.
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Chemical Name
4-[4-
(Trifluoromethoxy)phenoxy]piperidine

CAS Number 287952-67-4

Molecular Formula C12H14F3NO2

Molecular Weight 261.25

Signal Word Warning

Hazard Statements H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements (Disposal Related)
P501: Dispose of contents/container to an

approved waste disposal plant.[2]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Goggles (European Standard - EN 166).[1]

Hand Protective gloves.

Skin/Body Long-sleeved clothing.[1]

Respiratory

Use a NIOSH/MSHA or European Standard EN

149:2001 approved respirator if exposure limits

are likely to be exceeded.[1]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or vapors.[3] Avoid contact with skin, eyes, and clothing.[3] Do not eat,
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drink, or smoke when handling this substance.[3]

Step-by-Step Disposal Protocol
The disposal of 4-[4-(Trifluoromethoxy)phenoxy]piperidine is governed by local, state, and

federal regulations for hazardous waste. Adherence to these guidelines is mandatory.

1. Waste Identification and Classification:

This compound is classified as hazardous waste.[1]

All materials contaminated with this chemical, including empty containers, personal

protective equipment, and spill cleanup materials, must also be treated as hazardous waste.

2. Waste Segregation and Collection:

Collect waste 4-[4-(Trifluoromethoxy)phenoxy]piperidine and any contaminated materials

in a designated, properly labeled, and sealed container.

The container should be kept tightly closed in a dry and well-ventilated place.[1]

Do not mix this waste with other chemical waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

3. Spill Management:

In the event of a spill, ensure adequate ventilation and wear the appropriate PPE.[1]

For solid spills, sweep up the material and shovel it into a suitable container for disposal.[1]

Avoid generating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., sand, silica gel,

vermiculite) and transfer it to an airtight container.[3]

Prevent the spilled material from entering drains or waterways.[3]

4. Final Disposal:
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The disposal of this hazardous waste must be conducted by a licensed waste disposal

contractor.

Arrange for the collection of the waste container by your institution's EHS office or a certified

hazardous waste management company.

Ensure that the waste is transported to an approved waste disposal plant.[2]

Logical Flow for Disposal Decision Making
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Waste Generation
(Unused or Contaminated

4-[4-(Trifluoromethoxy)phenoxy]piperidine)

Is the material contaminated?

Treat as Hazardous Waste

Yes No (Unused)

Collect in a labeled, sealed container

Store in a designated, well-ventilated area

Contact Environmental Health & Safety (EHS) or
 a licensed waste disposal contractor

Arrange for pickup and transport to an
approved waste disposal facility

Final Disposal at Approved Facility

Click to download full resolution via product page

Caption: Disposal workflow for 4-[4-(Trifluoromethoxy)phenoxy]piperidine.
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Disclaimer: This information is intended as a guide and should be supplemented by a thorough

review of the official Safety Data Sheet (SDS) for 4-[4-(Trifluoromethoxy)phenoxy]piperidine
and consultation with your institution's Environmental Health and Safety (EHS) department. All

procedures must comply with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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